Cas no 53623-80-6 ((2,2,2-Trifluoro-1-phenylethoxy)acetic acid)

• Product Name: (2,2,2-Trifluoro-1-phenylethoxy)acetic acid
• CAS No: 53623-80-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 876014
• Update Time: 2026-04-29

(2,2,2-Trifluoro-1-phenylethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoro-1-phenylethoxy)acetic acid
• (2,2,2-trifluoro-1-phenylethoxy)acetic acid(SALTDATA: FREE)
• CHEMBRDG-BB 5214084
• (2,2,2-Trifluor-1-phenyl-aethanoxy)-essigsaeure
• (2,2,2-TRIFLUORO-1-PHENYLETHOXY)ACETIC ACID
• AG-F-84487
• Ambcb5214084
• CBDivE_006596
• CTK4J8495
• SureCN7824306
• (2,2,2-Trifluoro-1-phenylethoxy)acetic acid

• Inchi： InChI=1S/C10H9F3O3/c11-10(12,13)9(16-6-8(14)15)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,14,15)
• InChI Key： QVFVPBIDJMYUDX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(F)(F)F)OCC(=O)O

Computed Properties

• Exact Mass: 234.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 46.53000
• LogP: 2.39120

(2,2,2-Trifluoro-1-phenylethoxy)acetic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (2,2,2-Trifluoro-1-phenylethoxy)acetic acid

Introduction to (2,2,2-Trifluoro-1-phenylethoxy)acetic Acid (CAS No. 53623-80-6)

(2,2,2-Trifluoro-1-phenylethoxy)acetic acid is a fluorinated aromatic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 53623-80-6, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents.

The molecular structure of (2,2,2-Trifluoro-1-phenylethoxy)acetic acid consists of a phenyl ring substituted with a trifluoromethyl group and an ethoxyacetic acid moiety. This arrangement imparts distinct electronic and steric characteristics, making it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can modulate the bioavailability, binding affinity, and metabolic degradation of molecules. (2,2,2-Trifluoro-1-phenylethoxy)acetic acid exemplifies this trend, as its fluorinated backbone offers a promising scaffold for drug discovery.

One of the most compelling aspects of (2,2,2-Trifluoro-1-phenylethoxy)acetic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ability to fine-tune the structure while maintaining the core trifluoromethyl-substituted phenyl ring allows for the exploration of diverse chemical space.

The pharmaceutical industry has been particularly intrigued by the potential of fluorinated acetic acids in addressing unmet medical needs. (2,2,2-Trifluoro-1-phenylethoxy)acetic acid has been investigated for its potential applications in antiviral and anti-inflammatory therapies. Preliminary studies suggest that modifications to this scaffold can yield compounds with enhanced efficacy and reduced side effects compared to traditional treatments.

From a synthetic chemistry perspective, (2,2,2-Trifluoro-1-phenylethoxy)acetic acid serves as a versatile building block. Its reactivity allows for further functionalization through various organic transformations, including esterification, amidation, and coupling reactions. These modifications enable chemists to tailor the compound's properties for specific applications in medicinal chemistry.

The use of computational methods has further accelerated the development of derivatives based on (2,2,2-Trifluoro-1-phenylethoxy)acetic acid. Molecular modeling techniques have been employed to predict the binding interactions between this compound and biological targets. This approach has helped researchers identify lead compounds with high affinity and selectivity for desired biological processes.

In conclusion, (2,2,2-Trifluoro-1-phenylethoxy)acetic acid (CAS No. 53623-80-6) represents a significant advancement in fluorinated chemistry with broad implications for drug development. Its unique structural features and synthetic versatility make it an invaluable tool for researchers seeking to create novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, its importance in pharmaceutical research is likely to grow even further.